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For Researchers, Scientists, and Drug Development Professionals

Introduction

lodine-120 (12°) is a positron-emitting radionuclide with a relatively short half-life of
approximately 81 minutes, making it an attractive candidate for Positron Emission Tomography
(PET) imaging.[1][2] Its application in radiolabeling pharmaceuticals, particularly peptides and
other biomolecules, offers the potential for in vivo tracking and pharmacokinetic studies of
novel drug candidates. This document provides a comprehensive overview of the standard
operating procedures for the production, purification, radiolabeling, and quality control of
lodine-120, intended to guide researchers and professionals in the field of drug development
and nuclear medicine.

Physicochemical Properties of lodine-120

A clear understanding of the decay characteristics of lodine-120 is crucial for its application in
PET imaging and for ensuring radiation safety.
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Property Value

Half-life (TY%) 81.6 £ 0.2 minutes[2]

Decay Mode Electron Capture (EC) / Positron Emission (3+)
[2]

Daughter Nuclide 120Te (Tellurium-120)[2]

Positron Abundance 47.9% to 55.0%[1]

Maximum Positron Energy 4 MeV[1]

Primary Gamma Energy Not specified in provided results

Production of lodine-120

The most common method for producing lodine-120 is through the proton bombardment of
enriched Tellurium-120 (12°Te) in a cyclotron.[1]

Experimental Protocol: Cyclotron Production via
120Te(p,n)*?°l Reaction

Obijective: To produce lodine-120 by irradiating a highly enriched 12°TeO2 target with protons.

Materials:

Highly enriched 12°TeO:2 target material

Platinum disc for target backing

Medical PET cyclotron with proton beam capabilities (e.g., 13-15 MeV)

Solid target irradiation system
Procedure:

o Prepare the target by depositing a thin, uniform layer of highly enriched 12°TeO:z onto a
platinum disc.
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Mount the target in a suitable solid target irradiation system.

Irradiate the target with a proton beam of appropriate energy (e.g., 13-15 MeV). The beam
current and irradiation time will depend on the desired activity of lodine-120.

After irradiation, allow for a brief cooling period to permit the decay of short-lived impurities.

Transfer the irradiated target to a shielded hot cell for subsequent purification.
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Workflow for lodine-120 Production
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Diagram of the lodine-120 production workflow.
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Purification of lodine-120

After production, lodine-120 must be separated from the Tellurium target material and any
other radionuclidic impurities. A common method for this is thermochromatography.

Experimental Protocol: Purification by
Thermochromatography

Obijective: To separate volatile lodine-120 from the non-volatile 12°TeO2 target material.

Materials:

Irradiated 12°TeO: target

Thermochromatography system (furnace, quartz tube, inert gas supply)

Collection vessel (e.g., cooled trap)

0.02 M NaOH solution

Procedure:

Place the irradiated 12°TeO: target into the quartz tube of the thermochromatography
furnace.

o Heat the furnace to a temperature sufficient to vaporize the iodine (e.g., 760°C), while
passing a stream of inert gas (e.g., Argon or Helium) through the tube.

e The volatile lodine-120 will be carried along with the gas stream.

o Collect the lodine-120 in a cooled trap containing a small volume of 0.02 M NaOH solution.
The resulting product is sodium iodide ([*2°l]Nal).

e The 12°TeO:2 target material remains in the furnace and can be recovered for future
irradiations.

Radiolabeling with lodine-120
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lodine-120 can be incorporated into various molecules, particularly peptides containing
tyrosine or histidine residues, through electrophilic substitution.

Experimental Protocol: Direct Radioiodination of a
Tyrosine-Containing Peptide

Objective: To label a peptide with lodine-120 at a tyrosine residue.
Materials:

e [*29]Nal in 0.02 M NaOH

» Peptide containing a tyrosine residue

¢ Oxidizing agent (e.g., Chloramine-T, lodogen®, or lactoperoxidase)
e Phosphate buffer (pH 7.4)

e Quenching agent (e.g., sodium metabisulfite)

 Purification system (e.g., HPLC or solid-phase extraction cartridges)
Procedure:

e To areaction vial, add the peptide solution in phosphate buffer.

e Add the [*2°[]Nal solution.

« Initiate the reaction by adding the oxidizing agent. The choice of oxidizing agent and reaction
conditions (time, temperature) will depend on the sensitivity of the peptide to oxidation.

» Allow the reaction to proceed for a specified time (typically a few minutes).
¢ Quench the reaction by adding a quenching agent to reduce any remaining oxidizing agent.

 Purify the radiolabeled peptide from unreacted ['2°l]iodide and other reactants using an
appropriate method such as HPLC or a C18 Sep-Pak cartridge.
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Workflow for Direct Radioiodination
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Diagram of the direct radioiodination workflow.
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Quality Control

Ensuring the quality of the final radiolabeled product is critical for its use in research and

potential clinical applications. The following quality control tests should be performed.

Quality Control Test

Method

Acceptance Criteria

Radionuclidic Purity

Gamma Ray Spectroscopy

The gamma spectrum should
be characteristic of 12°| decay.
Impurities (e.g., other iodine
isotopes) should be below

specified limits.

Radiochemical Purity

Radio-TLC or Radio-HPLC

The percentage of radioactivity
associated with the desired
radiolabeled compound should
be >95%.

Chemical Purity

HPLC with UV detection

The concentration of non-
radioactive chemical impurities
should be below toxicological

concern.

The pH of the final product

should be within a

pH pH meter or pH strips _ .
physiologically acceptable
range (typically 6.5-7.5).
N ) ) ) The product must be sterile if
Sterility Standard microbiological tests

intended for in vivo use.

Endotoxin Content

Limulus Amebocyte Lysate
(LAL) test

Endotoxin levels must be
below the established limit for

parenteral administration.

Experimental Protocol: Determination of Radiochemical
Purity by Radio-TLC
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Objective: To determine the percentage of radioactivity corresponding to the labeled peptide
versus free [12%]iodide.

Materials:

Radiolabeled peptide solution

TLC plate (e.qg., silica gel)

Mobile phase (solvent system appropriate for the peptide)

Radio-TLC scanner or phosphor imager

Procedure:

e Spot a small amount of the radiolabeled peptide solution onto the baseline of the TLC plate.
o Develop the TLC plate in a chamber containing the appropriate mobile phase.

» Allow the solvent front to travel near the top of the plate.

e Remove the plate and allow it to dry.

e Analyze the distribution of radioactivity on the plate using a radio-TLC scanner or by
exposing it to a phosphor screen.

o Calculate the radiochemical purity by determining the ratio of the radioactivity of the product
peak to the total radioactivity on the chromatogram.

Conclusion

The production and application of lodine-120 in radiochemistry offer a valuable tool for PET
imaging in preclinical and potentially clinical research. Adherence to standardized operating
procedures for its production, purification, radiolabeling, and quality control is essential to
ensure the generation of high-quality radiopharmaceuticals for reliable and reproducible
results. The protocols and data presented in these application notes provide a foundational
guide for laboratories looking to establish and utilize lodine-120 radiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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